Cas no 380554-03-0 ([2-(4-Benzylpiperidin-1-yl)-2-oxoethyl] 2-chloropyridine-3-carboxylate)

• Product Name: [2-(4-Benzylpiperidin-1-yl)-2-oxoethyl] 2-chloropyridine-3-carboxylate
• CAS No: 380554-03-0
• MF: C₂₀H₂₁ClN₂O₃
• MW: 372.845344305038
• CID: 5916769
• PubChem ID: 2355346
• Update Time: 2025-05-21

[2-(4-Benzylpiperidin-1-yl)-2-oxoethyl] 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 380554-03-0
• HMS3081I18
• Oprea1_647924
• HMS1402A19
• AKOS033713490
• SMR001309860
• EN300-26595638
• DTXSID301328961
• MLS002246241
• 2-(4-benzylpiperidin-1-yl)-2-oxoethyl 2-chloropyridine-3-carboxylate
• Enamine_002835
• [2-(4-benzylpiperidin-1-yl)-2-oxoethyl] 2-chloropyridine-3-carboxylate
• CHEMBL2139843
• Oprea1_057575
• Z19818727
• [2-(4-Benzylpiperidin-1-yl)-2-oxoethyl] 2-chloropyridine-3-carboxylate

• Inchi： 1S/C20H21ClN2O3/c21-19-17(7-4-10-22-19)20(25)26-14-18(24)23-11-8-16(9-12-23)13-15-5-2-1-3-6-15/h1-7,10,16H,8-9,11-14H2
• InChI Key： IJHPQDXBUMLOQF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OCC(N1CCC(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 372.1240702g/mol
• Monoisotopic Mass: 372.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 59.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on [2-(4-Benzylpiperidin-1-yl)-2-oxoethyl] 2-chloropyridine-3-carboxylate

[2-(4-Benzylpiperidin-1-yl)-2-oxoethyl] 2-chloropyridine-3-carboxylate: A Comprehensive Overview

The compound [2-(4-Benzylpiperidin-1-yl)-2-oxoethyl] 2-chloropyridine-3-carboxylate (CAS No. 380554-03-0) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a benzylpiperidine moiety with a chloropyridine carboxylate group, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of bioactive molecules with tailored properties. The benzylpiperidine group is known for its ability to enhance the pharmacokinetic profile of drugs, while the chloropyridine carboxylate moiety contributes to molecular stability and bioavailability. This combination makes the compound an ideal candidate for exploring new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

From a structural perspective, the molecule consists of a benzene ring attached to a piperidine ring, which is further connected to an oxoethyl group. This arrangement creates a rigid yet flexible framework that allows for diverse interactions within biological systems. The chloropyridine carboxylate group adds an additional layer of functionality, enabling the compound to participate in hydrogen bonding and other non-covalent interactions that are critical for its activity.

Recent advancements in synthetic chemistry have made it possible to produce this compound with high purity and efficiency. Researchers have developed novel methodologies, such as asymmetric catalysis and click chemistry, to streamline its synthesis. These techniques not only improve yield but also reduce the environmental footprint of production processes, aligning with current sustainability goals in the chemical industry.

In terms of applications, this compound has shown promise in several areas. In pharmaceuticals, it has been investigated as a potential lead compound for developing antimicrobial agents, due to its ability to disrupt bacterial cell membranes. Additionally, its role as a precursor molecule in the synthesis of more complex structures has been explored in materials science, particularly in the development of advanced polymers and coatings.

The unique properties of this compound also make it an attractive candidate for use in agrochemicals. Studies have demonstrated its potential as a plant growth regulator, capable of enhancing crop yields under stress conditions such as drought or salinity. Furthermore, its ability to act as a selective herbicide has been explored, offering a sustainable alternative to traditional chemical herbicides that often harm non-target species.

From an environmental standpoint, researchers have examined the biodegradability and toxicity of this compound to ensure its safe use in various applications. Preliminary findings suggest that it exhibits low toxicity towards non-target organisms and can be effectively degraded under controlled conditions, minimizing its impact on ecosystems.

In conclusion, [2-(4-Benzylpiperidin-1-yl)-2-oxoethyl] 2-chloropyridine-3-carboxylate (CAS No. 380554-03-0) represents a cutting-edge molecule with vast potential across multiple industries. Its unique structure, combined with recent advances in synthetic and application research, positions it as a key player in the development of innovative solutions to pressing global challenges.